Cas no 363185-87-9 (Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate is a versatile organic compound with a unique structure. Its key advantages include high purity, stability, and compatibility with various organic solvents, making it suitable for a wide range of synthetic applications. The compound's boron-containing group offers distinctive reactivity, facilitating the construction of complex organic molecules.
Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate structure
363185-87-9 structure
Product Name:Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
CAS No:363185-87-9
MF:C14H20BNO4
MW:277.12390422821
MDL:MFCD16293749
CID:303830
Update Time:2025-07-21

Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • 4-Amino-3-methoxycarbonylphenylboronic Acid Pinacol Ester
    • 2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)benzoic acid methyl ester
    • Benzoicacid, 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
    • ANW-58255
    • CTK8B7707
    • MB14872
    • PubChem9895
    • SureCN2281668
    • 2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid methyl ester
    • Benzoic acid, 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
    • (4-Amino-3-(methoxycarbonyl)phenyl)boronic acid pinacol ester
    • DQZPCTKBZUCRNT-UHFFFAOYSA-N
    • 4608AB
    • FCH28311
    • benzoic acid,2-amino-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-,methyl ester
    • MDL： MFCD16293749
    • Inchi： 1S/C14H20BNO4/c1-13(2)14(3,4)20-15(19-13)9-6-7-11(16)10(8-9)12(17)18-5/h6-8H,16H2,1-5H3
    • InChI Key： DQZPCTKBZUCRNT-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC(=C(C(=O)OC)C=2)N)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 277.14900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Topological Polar Surface Area: 70.8

Experimental Properties

  • Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
  • PSA: 70.78000
  • LogP: 1.93580

Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019064598-5g
Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
 363185-87-9 95%
5g
 $537.23 2023-09-02
TRC
M289728-50mg
Methyl 2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
 363185-87-9
50mg
 $ 70.00 2022-06-04
TRC
M289728-100mg
Methyl 2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
 363185-87-9
100mg
 $ 95.00 2022-06-04
TRC
M289728-500mg
Methyl 2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
 363185-87-9
500mg
 $ 340.00 2022-06-04
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY023695-0.25g
4-Amino-3-methoxycarbonylphenylboronic Acid Pinacol Ester
 363185-87-9 >97%
0.25g
 ¥111.00 2025-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY023695-1g
4-Amino-3-methoxycarbonylphenylboronic Acid Pinacol Ester
 363185-87-9 >97%
1g
 ¥398.00 2025-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY023695-5g
4-Amino-3-methoxycarbonylphenylboronic Acid Pinacol Ester
 363185-87-9 >97%
5g
 ¥1320.00 2025-04-15
Chemenu
CM133903-250mg
Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
 363185-87-9 95%
250mg
 $116 2023-01-09
Chemenu
CM133903-1g
Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
 363185-87-9 95%
1g
 $195 2023-01-09
abcr
AB451222-250 mg
(4-Amino-3-(methoxycarbonyl)phenyl)boronic acid pinacol ester, 95%; .
 363185-87-9 95%
250mg
 €133.50 2023-04-22

Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Production Method

Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Related Literature

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